1-(3,4-dimethoxyphenyl)-3-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea
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Description
1-(3,4-dimethoxyphenyl)-3-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the thiourea family, which has been shown to have various biological activities.
Scientific Research Applications
- AKOS024594640 has shown promise as an anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound exhibits cytotoxic activity by inhibiting cell proliferation and inducing apoptosis. Further studies explore its mechanism of action and potential for targeted cancer therapy .
- Inflammation plays a crucial role in various diseases. AKOS024594640 has been studied for its anti-inflammatory properties. It modulates inflammatory pathways, potentially offering therapeutic benefits in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- The compound’s structure suggests potential neuroprotective activity. Researchers have investigated its impact on neuronal cells, focusing on neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease. AKOS024594640 may protect against oxidative stress and neuroinflammation .
- AKOS024594640 exhibits antimicrobial effects against bacteria, fungi, and parasites. Studies explore its use as an alternative to existing antimicrobial agents. The compound’s unique structure may offer advantages in combating drug-resistant pathogens .
- Cardiovascular diseases remain a global health concern. Researchers have examined AKOS024594640’s potential in managing hypertension, atherosclerosis, and thrombosis. Its vasodilatory and antiplatelet effects make it an interesting candidate for cardiovascular drug development .
- Beyond specific applications, scientists have used AKOS024594640 as a scaffold for designing novel compounds. By modifying its structure, they aim to create derivatives with enhanced pharmacological properties. These efforts contribute to drug discovery and development .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Drug Design
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S/c1-13-5-6-15-11-16(21(26)25-20(15)14(13)2)9-10-23-22(29)24-17-7-8-18(27-3)19(12-17)28-4/h5-8,11-12H,9-10H2,1-4H3,(H,25,26)(H2,23,24,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBXONHJSPDQRGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=CC(=C(C=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dimethoxyphenyl)-3-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
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